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Compound of Interest

Compound Name: N-Formyl-2-aminophenol

Cat. No.: B1347554 Get Quote

N-Formyl-2-aminophenol: A Comprehensive
Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Formyl-2-aminophenol, also known as N-(2-hydroxyphenyl)formamide, is a chemical

compound with emerging interest in various scientific fields. It is recognized as a bacterial

secondary metabolite, notably found in Penicillium chrysogenum, and has demonstrated

significant antioxidant properties.[1] This technical guide provides a detailed overview of the

physical, chemical, and biological properties of N-Formyl-2-aminophenol, along with

experimental protocols for its synthesis and analysis.

Physical and Chemical Properties
N-Formyl-2-aminophenol is a solid compound at room temperature.[1][2] While a specific

melting point is not consistently reported in the literature, its physical and chemical

characteristics are summarized below.

Table 1: Physical Properties of N-Formyl-2-aminophenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1347554?utm_src=pdf-interest
https://www.benchchem.com/product/b1347554?utm_src=pdf-body
https://www.bertin-bioreagent.com/n-formyl-2-aminophenol/
https://www.benchchem.com/product/b1347554?utm_src=pdf-body
https://www.benchchem.com/product/b1347554?utm_src=pdf-body
https://www.bertin-bioreagent.com/n-formyl-2-aminophenol/
https://www.medkoo.com/products/50898
https://www.benchchem.com/product/b1347554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₇NO₂ [1][2][3]

Molecular Weight 137.14 g/mol [2][4][5]

Appearance Solid powder [2]

Boiling Point 338.4 °C at 760 mmHg [3]

Density 1.31 g/cm³ [3]

Solubility

Soluble in polar organic

solvents like methanol and

DMSO.

[6]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 2843-27-8 [1][2][3][7]

IUPAC Name N-(2-hydroxyphenyl)formamide [2][5][7]

Synonyms
2'-Hydroxyformanilide, o-

Formamidophenol
[1]

Spectral Data
The structural characterization of N-Formyl-2-aminophenol is supported by various

spectroscopic techniques.

Table 3: Spectral Data for N-Formyl-2-aminophenol
Technique Key Data Points

¹H NMR Spectral data available.

¹³C NMR Spectral data available.

Infrared (IR) Spectral data available.

Mass Spectrometry (MS) Spectral data available.
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Experimental Protocols
Synthesis of N-Formyl-2-aminophenol
A general and practical method for the N-formylation of amines using formic acid can be

adapted for the synthesis of N-Formyl-2-aminophenol. This procedure offers high yields and

does not require strictly anhydrous conditions.

Materials:

2-Aminophenol

85% aqueous formic acid

Toluene

Dean-Stark trap

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine 1 gram

of 2-aminophenol with 1.0-1.2 equivalents of 85% aqueous formic acid in toluene.

Heat the mixture to reflux.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Once the starting material (2-aminophenol) is no longer detectable by TLC, remove the heat

source and allow the reaction mixture to cool to room temperature.

Evaporate the toluene under reduced pressure to obtain the crude N-Formyl-2-
aminophenol.

The product is often of sufficient purity for many applications. If further purification is

required, short column chromatography can be employed.

Caption: Workflow for the synthesis of N-Formyl-2-aminophenol.
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DPPH Radical Scavenging Assay
This protocol details the determination of the antioxidant activity of N-Formyl-2-aminophenol
using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. The compound has

been reported to have an IC₅₀ value of 3.23 µg/ml in this assay.[1]

Materials:

N-Formyl-2-aminophenol

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or other suitable solvent)

Spectrophotometer

Ascorbic acid (as a positive control)

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This

solution should be freshly prepared and kept in the dark.

Preparation of Test Samples: Prepare a stock solution of N-Formyl-2-aminophenol in
methanol. From the stock solution, prepare a series of dilutions to determine the IC₅₀ value.

Reaction:

In a cuvette or a 96-well plate, add a specific volume of the DPPH solution.

Add an equal volume of the test sample (or standard/blank) to the DPPH solution.

The blank should contain only the solvent.

Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of the solutions at 517 nm using a

spectrophotometer.
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Calculation: The percentage of radical scavenging activity is calculated using the following

formula:

% Scavenging = [ (A₀ - A₁) / A₀ ] x 100

Where A₀ is the absorbance of the control (DPPH solution without the sample) and A₁ is

the absorbance of the sample.

The IC₅₀ value (the concentration of the sample that scavenges 50% of the DPPH radicals)

can be determined by plotting the percentage of scavenging against the concentration of the

sample.

Prepare 0.1 mM DPPH
in Methanol

Mix DPPH Solution
with Sample/Control

Prepare Sample Dilutions
of N-Formyl-2-aminophenol

Incubate in Dark
(30 min)

Measure Absorbance
at 517 nm

Calculate % Scavenging
and IC50 Value
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Click to download full resolution via product page

Caption: Experimental workflow for the DPPH radical scavenging assay.

Biological Activity and Signaling Pathways
N-formyl peptides are known to be potent chemoattractants for neutrophils and can activate

them. This activation is mediated through formyl peptide receptors (FPRs), which are G

protein-coupled receptors. While direct studies on N-Formyl-2-aminophenol are limited, the

general signaling pathway for N-formyl peptides involves the activation of the mitogen-activated

protein kinase (MAPK) cascade, specifically p38 and ERK1/2.

This activation leads to various cellular responses in neutrophils, including chemotaxis,

degranulation, and the production of reactive oxygen species (ROS).
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Caption: Postulated signaling pathway for N-Formyl-2-aminophenol in neutrophils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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